Cas no 2416236-83-2 (4-Amino-1,1-dimethylsilinane-4-carboxylic acid)

• Product Name: 4-Amino-1,1-dimethylsilinane-4-carboxylic acid
• CAS No: 2416236-83-2
• MF: C₈H₁₇NO₂Si
• MW: 187.311583280563
• CID: 6338484
• PubChem ID: 146155324
• Update Time: 2025-05-20

4-Amino-1,1-dimethylsilinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,1-dimethylsilinane-4-carboxylic acid
• 2416236-83-2
• EN300-26622177
• 4-Amino-1,1-dimethylsilinane-4-carboxylic acid

• Inchi： 1S/C8H17NO2Si/c1-12(2)5-3-8(9,4-6-12)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key： DGPKGJUHYJJIGE-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C(=O)O)(CC1)N

Computed Properties

• Exact Mass: 187.102855319g/mol
• Monoisotopic Mass: 187.102855319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-1,1-dimethylsilinane-4-carboxylic acid

Professional Introduction to 4-Amino-1,1-dimethylsilinane-4-carboxylic Acid (CAS No. 2416236-83-2)

4-Amino-1,1-dimethylsilinane-4-carboxylic acid, identified by its CAS number 2416236-83-2, is a significant compound in the realm of organic and inorganic chemistry. This molecule, featuring a silinane core with amino and carboxylic acid functional groups, has garnered attention due to its unique structural properties and potential applications in pharmaceuticals, materials science, and catalysis. The silinane framework, characterized by a silicon atom double-bonded to two carbon atoms and single-bonded to two methyl groups, offers a versatile platform for chemical modifications and functionalization.

The 4-amino substituent at the fourth position of the silinane ring introduces a basic nitrogen atom, which can participate in hydrogen bonding, coordination with metal ions, or further functionalization. This feature makes the compound particularly interesting for drug design, where interactions with biological targets often involve amino groups. The presence of the carboxylic acid group at the same position provides an acidic proton and allows for salt formation, enhancing solubility and reactivity in aqueous environments. These dual functionalities make 4-amino-1,1-dimethylsilinane-4-carboxylic acid a valuable building block for synthesizing more complex molecules.

In recent years, there has been growing interest in silinane derivatives due to their potential applications in medicinal chemistry. Silanes are known for their ability to cross-link biological molecules and materials, making them useful in drug delivery systems and tissue engineering. The unique electronic properties of silinane rings can also be exploited in the design of organic semiconductors and optoelectronic materials. For instance, researchers have explored silinane-based compounds as photosensitizers for photodynamic therapy, leveraging their ability to generate reactive oxygen species upon light irradiation.

The synthesis of 4-amino-1,1-dimethylsilinane-4-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of a suitable silinane precursor with an amino acid derivative or an amine source under controlled conditions. The carboxylic acid functionality can then be introduced through oxidation or carboxylation reactions. These synthetic strategies allow chemists to tailor the molecular structure of the compound for specific applications.

Recent studies have demonstrated the potential of 4-amino-1,1-dimethylsilinane-4-carboxylic acid in the development of novel pharmaceuticals. For example, researchers have investigated its use as a chelating agent for metal ions that are involved in enzyme inhibition or as a ligand for metal-organic frameworks (MOFs). The ability of the amino group to coordinate with metals and the carboxylic acid to form stable complexes makes this compound a promising candidate for therapeutic applications. Additionally, its silinane core can serve as a scaffold for designing molecules that interact with biological targets such as enzymes or receptors.

The compound's properties also make it suitable for materials science applications. Silinane derivatives have been explored as monomers or crosslinking agents in polymer chemistry. The incorporation of 4-amino-1,1-dimethylsilinane-4-carboxylic acid into polymer matrices can enhance mechanical strength, thermal stability, and biocompatibility. These attributes are particularly relevant in biomedical applications where materials need to perform under harsh conditions while maintaining biocompatibility.

In conclusion, 4-amino-1,1-dimethylsilinane-4-carboxylic acid (CAS No. 2416236-83-2) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features—combining a silinane core with amino and carboxylic acid functionalities—make it a valuable intermediate for synthesizing complex molecules. Recent research highlights its utility in drug design, metal coordination chemistry, and polymer science. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.